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Introduction
N-benzyl-3-hydroxy-N-methylbenzamide is a disubstituted aromatic amide. While specific

research on this exact molecule is not widely published, its structural motifs are present in a

variety of biologically active compounds. This guide provides a comprehensive overview of its

identifiers, predicted physicochemical properties, a proposed synthetic route, and potential

applications based on data from closely related analogues. It is important to note that a

dedicated CAS number for N-benzyl-3-hydroxy-N-methylbenzamide has not been found in

major chemical databases, indicating its novelty or limited characterization in the public

domain. This guide will, therefore, draw upon established knowledge of its structural

components to provide a robust technical profile.
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Due to the absence of a dedicated entry in chemical databases, the following identifiers and

properties for N-benzyl-3-hydroxy-N-methylbenzamide are predicted or inferred from

structurally similar compounds.

Core Identifiers
Identifier Value Source

IUPAC Name
N-benzyl-3-hydroxy-N-

methylbenzamide
Predicted

Molecular Formula C₁₅H₁₅NO₂ Calculated

Molecular Weight 241.29 g/mol Calculated

Canonical SMILES
CN(CC1=CC=CC=C1)C(=O)C

2=CC(=CC=C2)O
Predicted

InChI Key Predicted to be unique -

CAS Number Not Found -

Physicochemical Properties (Predicted and Inferred)
The properties of N-benzyl-3-hydroxy-N-methylbenzamide are anticipated to be influenced

by the benzoyl group, the N-benzyl substituent, and the hydroxyl group on the benzoyl ring.
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Property
Predicted
Value/Information

Basis of
Prediction/Inference

Appearance White to off-white solid
General appearance of similar

aromatic amides.[1]

Melting Point

Expected to be a solid at room

temperature with a distinct

melting point.

N-Benzylbenzamide has a

melting point of 104-106 °C.

The additional hydroxyl and

methyl groups will alter this.

Solubility

Moderately soluble in organic

solvents (e.g., ethanol,

dichloromethane), sparingly

soluble in water.

N-Benzylbenzamide exhibits

this solubility profile.[1] The

hydroxyl group may slightly

increase water solubility

compared to its non-

hydroxylated counterpart.

Reactivity

The amide bond can undergo

hydrolysis under acidic or

basic conditions. The hydroxyl

group can be a site for further

functionalization (e.g.,

etherification, esterification).

The aromatic rings can

undergo electrophilic

substitution.

General chemical reactivity of

amides and phenols.

Synthesis of N-benzyl-3-hydroxy-N-
methylbenzamide: A Proposed Experimental
Protocol
The synthesis of N,N-disubstituted benzamides can be achieved through several methods,

most commonly by the coupling of a carboxylic acid (or its activated derivative) with a

secondary amine. The following protocol outlines a robust and widely applicable method

utilizing an amide coupling reagent.
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Synthetic Pathway

Reactants

Reagents Process Product

3-Hydroxybenzoic acid

Activation of Carboxylic Acid

N-benzyl-N-methylamine

Amide Bond FormationEDC or DCC

DMAP or Et3N

DCM or DMF

N-benzyl-3-hydroxy-
N-methylbenzamide

Click to download full resolution via product page

Caption: Proposed synthesis of N-benzyl-3-hydroxy-N-methylbenzamide.

Step-by-Step Methodology
This protocol is a general guideline and may require optimization based on laboratory

conditions and scale.

Materials:

3-Hydroxybenzoic acid
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N-benzyl-N-methylamine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide

(DCC)

4-Dimethylaminopyridine (DMAP) or Triethylamine (Et₃N)

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve 3-hydroxybenzoic acid (1.0 equivalent) and DMAP (0.1 equivalents) in

anhydrous DCM.

Activation of Carboxylic Acid: Cool the solution to 0 °C in an ice bath. Add EDC (1.2

equivalents) portion-wise to the stirred solution. Allow the mixture to stir at 0 °C for 20-30

minutes.

Amine Addition: To the activated carboxylic acid solution, add N-benzyl-N-methylamine (1.1

equivalents) dropwise.

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for

12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up:
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Dilute the reaction mixture with DCM.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield pure N-
benzyl-3-hydroxy-N-methylbenzamide.

Characterization: Confirm the structure and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Potential Applications and Biological Relevance
While N-benzyl-3-hydroxy-N-methylbenzamide itself has not been extensively studied, the

broader class of N-benzylbenzamides has shown a wide range of biological activities. These

activities provide a strong rationale for the investigation of this specific compound.

Antimicrobial Agents: Benzamide derivatives are known to possess antibacterial and

antifungal properties.[2] The specific substitution pattern on the aromatic rings can

significantly influence the antimicrobial spectrum and potency.

Antitumor Agents: Several N-substituted benzamides have been investigated as potential

anticancer drugs.[3] For instance, some N-benzylbenzamide derivatives act as tubulin

polymerization inhibitors, a key mechanism in cancer therapy.[4]

Enzyme Inhibition: N-Benzylbenzamide derivatives have been identified as inhibitors of

various enzymes. For example, some have been shown to inhibit tyrosinase, an enzyme

involved in melanin production.[1]

Herbicidal Activity: Certain N-benzylbenzamide compounds have been patented for their use

as herbicides.[5]
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Dual Soluble Epoxide Hydrolase/Peroxisome Proliferator-Activated Receptor γ Modulators:

N-benzylbenzamides have been explored as dual modulators for conditions like metabolic

syndrome.[6][7]

The combination of the N-benzyl, N-methyl, and 3-hydroxybenzoyl moieties in the target

molecule presents a unique chemical scaffold that warrants investigation for these and other

potential therapeutic applications.

Safety and Handling
No specific safety data is available for N-benzyl-3-hydroxy-N-methylbenzamide. Therefore, it

should be handled with the standard precautions for a novel chemical compound of unknown

toxicity. The safety profiles of its structural analogues can provide some guidance.

3-Hydroxy-N-methylbenzamide: Classified as harmful if swallowed and causing serious eye

damage.

General Amides: Can react with strong reducing agents to form flammable gases.

Combustion can produce toxic nitrogen oxides (NOx).[8]

Recommended Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Conclusion
N-benzyl-3-hydroxy-N-methylbenzamide represents an intriguing, yet under-investigated,

chemical entity. While a dedicated CAS number and extensive experimental data are currently

unavailable, this guide provides a comprehensive technical overview based on established
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chemical principles and data from closely related compounds. The proposed synthetic protocol

offers a reliable starting point for its preparation, which would enable further investigation into

its physicochemical properties and biological activities. The diverse pharmacological profiles of

the N-benzylbenzamide class of compounds suggest that N-benzyl-3-hydroxy-N-
methylbenzamide could be a valuable candidate for future research in medicinal chemistry

and drug discovery.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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